Cas no 3291-07-4 (2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
• CAS No: 3291-07-4
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 1453959
• PubChem ID: 13248792
• Update Time: 2025-04-20

2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 4,5,6,7-tetrahydro-2-methyl-
• 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
• 2-methyl-4,5,6,7-tetrahydro-1H-benzimidazole
• 3291-07-4
• XMLUAPAWXDNVTM-UHFFFAOYSA-N
• AKOS017518616
• EN300-120422
• 2-Methyl-4,5,6,7-tetrahydro-1H-benzoimidazole
• MFCD18431832
• 4,5,6,7-Tetrahydro-2-methyl-1H-benzimidazole
• Z1255506508
• 2-methyl-4,5,6,7-tetrahydrobenzimidazole
• SCHEMBL171272
• SY147625
• DTXSID101346509
• DB-152995
• 2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole
• F2196-0120

• Inchi： 1S/C8H12N2/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H2,1H3,(H,9,10)
• InChI Key： XMLUAPAWXDNVTM-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68